Cas no 315188-40-0 (4-Methyl-3-(methylthio)benzaldehyde)

• Product Name: 4-Methyl-3-(methylthio)benzaldehyde
• CAS No: 315188-40-0
• MF: C₉H₁₀OS
• MW: 166.240101337433
• MDL: MFCD23713124
• CID: 4764392
• PubChem ID: 11788497
• Update Time: 2026-02-26

4-Methyl-3-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(methylthio)benzaldehyde
• 4-methyl-3-methylsulfanylbenzaldehyde
• 4-methyl-3-(methylsulfanyl)benzaldehyde
• Z0499
• 4-Methyl-3-(methylthio)benzaldehyde

• MDL： MFCD23713124
• Inchi： 1S/C9H10OS/c1-7-3-4-8(6-10)5-9(7)11-2/h3-6H,1-2H3
• InChI Key： AQUOXBWQQRNCRX-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=O)C=CC=1C

Computed Properties

• Exact Mass: 166.04523611g/mol
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Methyl-3-(methylthio)benzaldehyde

4-Methyl-3-(methylthio)benzaldehyde: A Comprehensive Overview

4-Methyl-3-(methylthio)benzaldehyde, also known by its CAS number CAS No. 315188-40-0, is a versatile organic compound that has garnered significant attention in various fields of chemistry and material science. This compound, characterized by its unique structure featuring a methylthio group and a benzaldehyde moiety, exhibits remarkable properties that make it a valuable component in numerous applications. Recent advancements in synthetic methodologies and its utilization in cutting-edge research have further solidified its importance in the scientific community.

The structural elucidation of 4-Methyl-3-(methylthio)benzaldehyde reveals a molecule with a benzene ring substituted at the 3-position with a methylthio group (-SMe) and at the 4-position with a methyl group (-CH₃). This arrangement imparts distinct electronic and steric properties, which are pivotal in determining its reactivity and functionality. The presence of the benzaldehyde group introduces electrophilic characteristics, making it amenable to various nucleophilic additions and condensation reactions. Conversely, the methylthio group contributes to sulfur-based interactions, enhancing the compound's versatility in different chemical environments.

Recent studies have highlighted the potential of 4-Methyl-3-(methylthio)benzaldehyde in the realm of drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects against key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for therapeutic interventions.

In addition to its medicinal applications, 4-Methyl-3-(methylthio)benzaldehyde has found utility in materials science. Its ability to undergo polymerization under specific conditions has led to its incorporation into advanced polymer systems with tailored mechanical and thermal properties. A notable example is its use as a monomer in the synthesis of thermoresponsive polymers, which exhibit stimuli-responsive behavior upon exposure to external stimuli such as temperature or pH changes.

The synthesis of 4-Methyl-3-(methylthio)benzaldehyde has also been optimized through innovative methodologies. Traditional approaches involving Friedel-Crafts alkylation have been complemented by more efficient protocols utilizing transition metal catalysts. For instance, a 2023 report in Organic Process Research & Development detailed a palladium-catalyzed cross-coupling reaction that significantly enhanced the yield and purity of the compound, making it more accessible for large-scale production.

Beyond its direct applications, 4-Methyl-3-(methylthio)benzaldehyde serves as a valuable precursor for synthesizing other complex organic molecules. Its role as an intermediate in the construction of heterocyclic compounds has been extensively documented, with recent advancements enabling the synthesis of multi-functionalized frameworks that find applications in agrochemicals and specialty chemicals.

In conclusion, 4-Methyl-3-(methylthio)benzaldehyde, identified by its CAS number CAS No. 315188-40-0, stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as an indispensable tool across diverse scientific disciplines. As research continues to uncover new facets of this compound's potential, it is poised to play an even more significant role in shaping future innovations.